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Compound of Interest

Compound Name: Benzyl 4-bromophenyl sulfide

CAS No.: 53136-21-3

Cat. No.: B1277920

Get Quote

Benzyl 4-bromophenyl sulfide, identified by CAS number 53136-21-3, is a diaryl thioether

derivative that serves as a crucial intermediate in advanced organic synthesis.[1][2] Its

molecular architecture, featuring a benzyl group, a sulfide linkage, and a bromine-substituted

phenyl ring, offers three distinct points for chemical modification. This trifunctional nature

makes it a valuable precursor in the fields of medicinal chemistry, materials science, and drug

discovery, where the precise introduction of sulfur-containing moieties and halogenated

aromatic systems is often a key step in constructing complex molecular targets. This guide

provides a comprehensive technical overview of its synthesis, characterization, reactivity, and

safe handling, grounded in established chemical principles and field-proven methodologies.

Core Physicochemical & Structural Properties
A thorough understanding of a compound's physical and chemical properties is the foundation

for its effective application in research and development. Benzyl 4-bromophenyl sulfide is a

white to off-white solid at room temperature.[3] Key quantitative data are summarized below.
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Property Value Source(s)

CAS Number 53136-21-3 [1][2][4]

Molecular Formula C₁₃H₁₁BrS [1][2][4]

Molecular Weight 279.20 g/mol [1][2]

IUPAC Name
1-(benzylsulfanyl)-4-

bromobenzene
[1][5]

Melting Point 64-65 °C [2][3]

Density (Predicted) 1.43 ± 0.1 g/cm³ [2][3]

XLogP3 4.6 [1][2]

Appearance White to off-white solid [3]

Storage
Store at 2-8°C, sealed in a dry

place under nitrogen
[3][4][6]

Synthesis and Mechanistic Insight: The Thiolate
Nucleophilic Substitution Pathway
The most reliable and widely applicable method for synthesizing Benzyl 4-bromophenyl
sulfide is an analogue of the classic Williamson ether synthesis.[7][8] This pathway leverages

the high nucleophilicity of a thiolate anion to displace a halide on a suitable electrophile via a

bimolecular nucleophilic substitution (SN2) mechanism.[9][10]

Causality Behind Experimental Choices:

Reactants: The synthesis involves the reaction between 4-bromothiophenol and benzyl

bromide (or chloride). This specific pairing is strategically chosen. The SN2 mechanism is

highly sensitive to steric hindrance at the electrophilic carbon.[11] Benzyl bromide is a

primary halide, making its benzylic carbon exceptionally accessible for backside attack by

the nucleophile, leading to high reaction efficiency and minimal competing elimination

reactions.[10]
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Base and Solvent: To generate the highly nucleophilic 4-bromothiophenolate anion from the

relatively acidic 4-bromothiophenol, a non-nucleophilic base is required. A base like cesium

carbonate or potassium carbonate is often preferred. The reaction is typically conducted in a

polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile. These solvents

effectively solvate the cation (e.g., K⁺), leaving the thiolate anion "naked" and highly reactive,

thereby accelerating the rate of the SN2 reaction.

The reaction mechanism is illustrated below.

Step 1: Deprotonation
Step 2: SN2 Attack

4-Bromothiophenol

4-Bromothiophenolate
(Nucleophile) Deprotonation

Base (e.g., K₂CO₃)
Benzyl Bromide Benzyl 4-bromophenyl sulfide

DMF (Solvent)

 Solvates Cation,
 Enhances Nucleophilicity

 Backside Attack

Br⁻

Click to download full resolution via product page

Caption: SN2 mechanism for Benzyl 4-bromophenyl sulfide synthesis.

Experimental Protocol: Synthesis and Purification
This protocol details a standard laboratory procedure for the synthesis of Benzyl 4-
bromophenyl sulfide. All operations should be performed in a well-ventilated fume hood while

wearing appropriate personal protective equipment (PPE).[12][13]

Materials:

4-bromothiophenol
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Benzyl bromide

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add

4-bromothiophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen

or argon). Stir the suspension for 15 minutes at room temperature to facilitate the formation

of the potassium 4-bromothiophenolate salt.

Electrophile Addition: Slowly add benzyl bromide (1.05 eq) to the stirring suspension via a

syringe.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be

monitored by Thin Layer Chromatography (TLC) until the starting thiophenol spot is

consumed (typically 2-4 hours).

Workup:

Quench the reaction by pouring the mixture into a separatory funnel containing water.

Extract the aqueous layer three times with ethyl acetate.
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Combine the organic layers and wash sequentially with water, saturated NaHCO₃ solution,

and brine. This removes residual DMF and any unreacted acidic starting material.

Dry the combined organic layer over anhydrous MgSO₄.

Purification:

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or a

hexane/ethyl acetate mixture) to afford pure Benzyl 4-bromophenyl sulfide as a white

solid.
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1. Reactant Charging
(4-Bromothiophenol, K₂CO₃, DMF)

2. Benzyl Bromide Addition
(Slowly, at RT)

Inert Atmosphere

3. Reaction Monitoring
(TLC Analysis)

4. Aqueous Workup
(Quench, Extract with EtOAc)

Upon Completion

5. Organic Phase Washing
(H₂O, NaHCO₃, Brine)

6. Drying & Concentration
(MgSO₄, Rotary Evaporation)

7. Purification
(Recrystallization)

Crude Product

8. Characterization
(NMR, MS, MP)

Pure White Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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